![molecular formula C22H26N2O4 B268926 3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B268926.png)
3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide
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Overview
Description
3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as Boc-Lys-OH, is a chemical compound used in scientific research. It is a derivative of lysine, an amino acid that plays a crucial role in protein synthesis. Boc-Lys-OH is widely used in the field of biochemistry and pharmacology due to its unique properties and applications.
Mechanism of Action
3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide works by inhibiting the activity of enzymes that are involved in the synthesis of proteins. It binds to the active site of the enzyme, preventing it from carrying out its function. This leads to a decrease in protein synthesis, which can have a significant impact on cellular processes.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It can alter the structure and function of proteins, leading to changes in cellular processes. It can also affect the activity of enzymes and other proteins involved in cellular signaling pathways. This compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It is also stable and can be stored for long periods without degradation. However, this compound has some limitations, including its cost and the complexity of its synthesis. It also requires expertise and specialized equipment to handle and use effectively.
Future Directions
There are several future directions for the use of 3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide in scientific research. One potential area is the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease. This compound can also be used in the development of new peptide-based materials for use in tissue engineering and drug delivery. Another area of research is the study of the mechanism of action of this compound and its effects on cellular processes. This could lead to a better understanding of the role of lysine in protein synthesis and cellular signaling pathways.
Synthesis Methods
The synthesis of 3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide involves several steps, including the protection of the amino group, the coupling of the morpholine-4-carbonyl chloride, and the deprotection of the Boc group. The final product is obtained through purification and crystallization. The synthesis of this compound is a complex process that requires expertise and precision.
Scientific Research Applications
3-sec-butoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is used in various scientific research applications, including drug discovery, peptide synthesis, and protein engineering. It is commonly used as a building block in the synthesis of peptides due to its ability to protect the amino group. This compound is also used in the development of new drugs and therapies for various diseases, including cancer, Alzheimer's disease, and HIV.
properties
Molecular Formula |
C22H26N2O4 |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
3-butan-2-yloxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C22H26N2O4/c1-3-16(2)28-20-6-4-5-18(15-20)21(25)23-19-9-7-17(8-10-19)22(26)24-11-13-27-14-12-24/h4-10,15-16H,3,11-14H2,1-2H3,(H,23,25) |
InChI Key |
IJKUHTKUYBXSEP-UHFFFAOYSA-N |
SMILES |
CCC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CCC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
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